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Compound of Interest

Compound Name: 8-Azido-1-octanamine HCl

CAS No.: 1392515-98-8

Cat. No.: B2807159

Get Quote

Abstract
8-Azido-1-octanamine HCl is a heterobifunctional linker widely used in chemical biology for

PROTAC development, surface modification, and metabolic labeling. Its structure features a

primary amine (for conjugation to activated esters or aldehydes) and an azide motif (for

bioorthogonal "Click" chemistry). This guide provides a validated protocol for preparing stable

stock solutions, emphasizing the critical safety parameters often overlooked due to the

compound's aliphatic nature.

Part 1: Chemical Properties & Safety Assessment
The "Rule of Three" and Explosive Potential
While octyl chains typically imply stability, the energetic density of the azide group requires

rigorous safety assessment. A common heuristic for organic azides is the Carbon-to-Nitrogen

(C/N) ratio.[1]
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(HCl Salt)

Active Species (Free Base):

C/N Ratio Calculation: 8 Carbons / 4 Nitrogens = 2.0

CRITICAL SAFETY ALERT: A C/N ratio of 2.0 is below the safety threshold of 3.0 generally

recommended for isolating organic azides. While the HCl salt adds thermal stability, the free

base is potentially shock-sensitive and energetic.

Mandatory Safety Controls:

Light Protection: Azides are photosensitive; degradation releases nitrogen gas (

), pressurizing sealed vials.

No Metal Spatulas: Trace heavy metals can form highly explosive metal azides. Use Teflon

or plastic spatulas only.

Concentration Limit: Do not concentrate solutions beyond 500 mM or evaporate to dryness

using rotary evaporation with a water bath >40°C.

Physical Constants
Property Value Notes

Molecular Weight (HCl Salt) 206.72 g/mol Use this value for calculations.

Molecular Weight (Free Base) 170.26 g/mol For reference only.

Appearance White to off-white solid Hygroscopic.

Solubility DMSO, DMF, Water, Methanol
DMSO recommended for

stock.

IR Signature ~2100 cm⁻¹ Characteristic Azide stretch.

Part 2: Solvent Selection & Solubility Strategy
Choosing the correct solvent is a balance between solubility, stability, and downstream

compatibility.
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Solvent Suitability Rationale

Anhydrous DMSO Excellent (Recommended)

Prevents hydrolysis; high

freezing point allows solid-

state storage; compatible with

most bioassays after dilution.

Water / PBS Good (Working Solution)

The HCl salt is water-soluble

(surfactant-like). However,

long-term aqueous storage

risks microbial growth and slow

hydrolysis.

DMF Good (Alternative)

Suitable for chemical synthesis

but often toxic to cells in

biological assays; harder to

remove than DMSO.

Ethanol Moderate

Prone to evaporation; not

recommended for long-term

stock storage.

Expert Insight: While the HCl salt dissolves in water, the octyl chain imparts significant

hydrophobicity. We recommend preparing a 100 mM stock in DMSO. This concentration allows

for high dilution factors (e.g., 1:1000) to minimize DMSO toxicity (<0.1%) in cell-based assays.

Part 3: Protocol - Preparation of 100 mM Stock
Solution
Objective: Prepare 1 mL of 100 mM 8-Azido-1-octanamine HCl stock.

Materials Required[1][2][3][4][5][6][7]
8-Azido-1-octanamine HCl (solid)

Anhydrous DMSO (Grade: ≥99.9%, stored over molecular sieves)

Amber glass vial (2 mL) with PTFE-lined cap
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Plastic spatula (antistatic)[1]

Vortex mixer[2]

Step-by-Step Procedure
Equilibration: Remove the reagent bottle from the freezer (-20°C) and allow it to warm to

room temperature (approx. 30 mins) inside a desiccator.

Why? Opening a cold bottle introduces atmospheric moisture, causing the hygroscopic

salt to clump and degrade.

Weighing:

Target Mass Calculation:

Weigh 20.7 mg of solid into the amber vial using a plastic spatula.

Dissolution:

Add 1000 µL (1 mL) of anhydrous DMSO.

Note: Do not add water.

Vortex vigorously for 30–60 seconds. The solution should be clear and colorless.

Aliquoting:

Divide the stock into small aliquots (e.g., 50 µL) in PCR tubes or amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Storage:

Store at -20°C or -80°C.

Stability: >1 year if kept dry and dark.

Workflow Diagram
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Figure 1: Workflow for preparing stable azide stock solutions. Note the critical equilibration

step.

Part 4: Quality Control & Validation
Before committing valuable biological samples, validate the integrity of your stock solution.[3]

The Kaiser Test (Ninhydrin) - For Primary Amines
This qualitative test confirms the presence of the free amine group (

).

Spot 1 µL of stock on a TLC plate or filter paper.

Add 1 drop of Ninhydrin reagent (solution in ethanol).[2]

Heat at 100°C for 1–2 minutes.

Result: A deep Blue/Purple (Ruhemann’s Purple) color indicates intact amines.[2][4][5] A

yellow/colorless result indicates blocked amines or degradation.

IR Spectroscopy - For Azide Integrity
If access to an FTIR is available:

Place a drop of the stock solution on the ATR crystal.

Scan from 4000–500 cm⁻¹.

Result: Look for a strong, distinct peak at ~2100 cm⁻¹. This is the asymmetric stretch of the

azide group (
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). Loss of this peak indicates azide decomposition.

Part 5: Application Context - Click Chemistry[10]
The primary utility of 8-Azido-1-octanamine is as a linker. It first reacts via the amine, leaving

the azide exposed for a downstream "Click" reaction.

Reaction Scheme Logic
8-Azido-1-octanamine

(H2N-C8-N3)

Azide-Labeled Target
(Target-NH-C8-N3)

 Amine Coupling
(pH 8.3)

Target Molecule
(Activated Ester/NHS)

 Amine Coupling
(pH 8.3)

Labeled Conjugate
(Triazole Linkage)

 CuAAC Click
(CuSO4 + Ascorbate)

Reporter Probe
(Alkyne-Fluorophore)

 CuAAC Click
(CuSO4 + Ascorbate)

Click to download full resolution via product page

Figure 2: Sequential conjugation workflow. The amine coupling must occur first, as the azide is

chemically inert to NHS esters.

Usage Protocol (Example: Protein Labeling)
Dilution: Dilute the 100 mM DMSO stock into the reaction buffer (e.g., PBS pH 7.4) to a

working concentration (typically 1–10 mM).

Amine Coupling: React with an NHS-ester modified protein. Maintain pH 8.0–8.5.

Purification: Remove excess linker using a desalting column (e.g., PD-10 or Zeba spin

column) before the click reaction to prevent high background.
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Click Reaction: React the purified Azide-Protein with an Alkyne-Fluorophore using standard

CuAAC conditions (1 mM CuSO₄, 5 mM THPTA, 10 mM Sodium Ascorbate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2807159/docs#technical-guide-preparation-and-
handling-of-8-azido-1-octanamine-hcl-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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